Cas no 150725-87-4 (Ro 46-2005)

Ro 46-2005 structure
Ro 46-2005 structure
Product Name:Ro 46-2005
CAS No:150725-87-4
MF:C23H27N3O6S
MW:473.541984796524
MDL:MFCD00918670
CID:188174
PubChem ID:122044
Update Time:2025-06-17

Ro 46-2005 Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-(1,1-dimethylethyl)-N-[6-(2-hydroxyethoxy)-5-(3-methoxyphenoxy)-4-pyrimidinyl]-
    • 4-tert-butyl-N-[6-(2-hydroxyethoxy)-5-(3-methoxyphenoxy)pyrimidin-4-yl]benzenesulfonamide
    • Ro 46-2005
    • RO462005
    • p-tert-butyl-N-[6-(2-hydroxy-ethoxy) -5-(m-methoxyphenoxy)-4-pyrimidinyl]benzenesulfonamide
    • 150725-87-4
    • 4-tert-butyl-N-{6-(2-hydroxyethoxy)-5-(3-methoxyphenoxy)pyrimidin-4-yl}benzenesulfonamide
    • ZNXOKLWCOWOECF-UHFFFAOYSA-N
    • 4-(4-tert-Butyl-pyrimidin-1-yl)-N-(2-hydroxy-ethoxy)-3-(3-methoxy-phenoxy)-benzenesulfonamide
    • Ro 462005
    • SCHEMBL2678965
    • HY-19529
    • L008404
    • 4-tert-Butyl-N-[6-(2-hydroxy-ethoxy)-5-(3-methoxy-phenoxy)-pyrimidin-4-yl]-benzenesulfonamide
    • 4-(tert-butyl)-N-(6-(2-hydroxyethoxy)-5-(3-methoxyphenoxy)pyrimidin-4-yl)benzenesulfonamide
    • CS-5282
    • BCP17756
    • CHEMBL115951
    • Benzenesulfonamide, 4-(1,1-dimethylethyl)-N-(6-(2-hydroxyethoxy)-5-(3-methoxyphenoxy)-4-pyrimidinyl)-
    • 4-tert-Butyl-N-(6-(2-hydroxyethoxy)-5-(3-methoxyphenoxy)-4-pyrimidinyl)benzenesulfonamide
    • ro46-2005
    • C72863
    • 4-(1,1-Dimethylethyl)-N-(6-(2-hydroxyethoxy)-5-(3-methoxyphenoxy)-4-pyrimidinyl)benzenesulfonamide
    • Ro-46-2005
    • BS-15473
    • BDBM50105015
    • AKOS030526571
    • Benzenesulfonamide, 4-(1,1-dimethylethyl)-N-[6-(2-hydroxyethoxy)-5-(3-methoxyphenoxy)-4-pyrimidinyl]-
    • DTXSID80164598
    • ZB0030
    • Ro 46-2005?
    • DB-090325
    • DTXCID9087089
    • MDL: MFCD00918670
    • Inchi: 1S/C23H27N3O6S/c1-23(2,3)16-8-10-19(11-9-16)33(28,29)26-21-20(22(25-15-24-21)31-13-12-27)32-18-7-5-6-17(14-18)30-4/h5-11,14-15,27H,12-13H2,1-4H3,(H,24,25,26)
    • InChI Key: ZNXOKLWCOWOECF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C(C)(C)C)(NC1C(=C(N=CN=1)OCCO)OC1C=CC=C(C=1)OC)(=O)=O

Computed Properties

  • Exact Mass: 473.16221
  • Monoisotopic Mass: 473.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 128A^2

Experimental Properties

  • Density: 1.299±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 617.5°C at 760 mmHg
  • Flash Point: 327.3°C
  • Refractive Index: 1.592
  • Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
  • PSA: 119.87

Ro 46-2005 Security Information

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